Tert-butyl 3-(methoxy(methyl)amino)-3-oxopropyl(methyl)carbamate

• Molecular Formula: C11H22N2O4
• Molecular Weight: 246.30 g/mol
• IUPAC Name: tert-butyl N-[3-[methoxy(methyl)amino]-3-oxopropyl]-N-methylcarbamate
• InChI: InChI=1S/C11H22N2O4/c1-11(2,3)17-10(15)12(4)8-7-9(14)13(5)16-6/h7-8H2,1-6H3
• InChI Key: QHCVPOUUVUZPOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCC(=O)N(C)OC

Description

Tert-butyl 3-(methoxy(methyl)amino)-3-oxopropyl(methyl)carbamate is a useful research compound. Its molecular formula is C11H22N2O4 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 3-[(tert-butoxycarbonyl)(methyl)amino]-propanoic acid (5.0 g, 24.6 mmol), N,O-dimethylhydroxylamine hydrochloride (3.1 g, 32.0 mmol) and HBTU (11.2 g, 29.5 mmol) in DMF (50 mL) at 0° C. was added triethylamine (10.2 mL, 73.8 mmol). The mixture was stirred at room temperature over night and the solvent was removed under reduced pressure. The residue was taken up in ethyl acetate (300 mL), washed with water (100 mL) and 0.6 N NaOH solution (100 mL). The aqueous phases were back extracted with ethyl acetate (100 mL). The combined organic phases were dried over sodium sulfate, filtered and concentrated. The residue was purified by column chromatography on silica gel (120 g column, 0% ethyl acetate in hexanes to 100% ethyl acetate in hexanes) to give product (6.0 g, 99%). 1H NMR (CDCl3) 3.69 (s, 3H), 3.52 (t, J=6.2 Hz, 2H), 3.18 (s, 3H), 2.88 (s, 3H), 2.66 (brs, 2H), 1.45 (s, 9H); MS EI m/z 269 (M+Na)+.

Synthesis routes and methods II

Procedure details

To a solution of 3-(tert-butoxycarbonyl(methyl)amino)propanoic acid (130 g, 0.64 mol) in anhydrous THF was added CDI at 0° C. The resulting mixture was stirred for 1 h at 0° C. To this mixture was added a solution of O,N-dimethylhydroxylamine hydrochloric salt (145.2 g, 0.9 mol) and TEA (90.1 g, 0.9 mol) in THF at rt. The resulting mixture was stirred overnight. Solvent and volatiles were removed under reduced pressure. The residue was purified via column chromatography to give tert-butyl 3-(methoxy(methyl)amino)-3-oxopropyl(methyl)carbamate (120 g, 75.5%) as a colorless oil. 1HNMR (CDCl3, 400 MHz) 1.45 (s, 9H), 2.62-2.71 (m, 2H), 2.87 (s, 3H), 3.17 (s, 3H), 3.48-3.56 (m, 2H), 3.68 (s, 3H)